Cas no 37794-13-1 (Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate)

• Product Name: Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate
• CAS No: 37794-13-1
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 2824722
• Update Time: 2023-08-07

Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoro-2-methyl-3-indenylacetate
• methyl 5-fluoro-2-methyl-3-indenyl-acetate
• methyl 5-fluoro-2-methyl-1H-3-indenylacetate
• methyl 5-fluoro-2-methyl-3-indenyl- acetate
• Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate

• Inchi： 1S/C13H13FO2/c1-8-5-9-3-4-10(14)6-12(9)11(8)7-13(15)16-2/h3-4,6H,5,7H2,1-2H3
• InChI Key： LURLJLVKLFIKRK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CC(=O)OC)=C(C)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3